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Compound of Interest

Compound Name: NRX-1532

Cat. No.: B7539272 Get Quote

Disclaimer: This document provides generalized, best-practice guidelines for the handling and

disposal of the novel research compound NRX-1532. A substance-specific risk assessment

must be conducted by qualified Environmental Health and Safety (EHS) professionals before

commencing any work. All procedures must comply with local, state, and federal regulations.

The following information is essential for the safe management and disposal of NRX-1532 in a

laboratory setting. Based on available safety data, NRX-1532 is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, all waste

containing this compound must be treated as hazardous chemical waste and disposed of

through an approved waste management program[1][2]. Under no circumstances should NRX-
1532 or its containers be disposed of down the drain or in regular trash[1][2].

Immediate Safety and Handling Precautions
Before handling NRX-1532, ensure all required personal protective equipment (PPE) is in use

and that engineering controls, such as a certified chemical fume hood, are operational.
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Safety Measure Requirement & Justification Source

Personal Protective Equipment

(PPE)

Eye/Face Protection: Chemical

safety goggles with side-

shields. A face shield is

required if a splash hazard

exists.

DC Chemicals MSDS

Hand Protection: Compatible

protective gloves (consult

manufacturer's specifications).

DC Chemicals MSDS

Skin/Body Protection: Lab coat

required. Impervious clothing

for larger quantities.

DC Chemicals MSDS

Respiratory Protection: Handle

in a certified chemical fume

hood to avoid dust/aerosol

inhalation.

DC Chemicals MSDS

Engineering Controls

Ventilation: Use only in areas

with appropriate exhaust

ventilation, such as a chemical

fume hood.

DC Chemicals MSDS

Safety Stations: Ensure clear

access to a safety shower and

eyewash station.

DC Chemicals MSDS

Handling Procedures

General Handling: Avoid

contact with skin and eyes.

Avoid the formation of dust and

aerosols. Do not eat, drink, or

smoke in the work area. Wash

skin thoroughly after handling.

DC Chemicals MSDS[1]

Storage: Keep container tightly

sealed in a cool, well-

ventilated area away from

direct sunlight and ignition

DC Chemicals MSDS[1]
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sources. Store at -20°C

(powder) or -80°C (in solvent).

NRX-1532 Disposal Decision Workflow
The proper disposal route for NRX-1532 waste is determined by its physical state and

contamination level. All waste streams must be segregated, clearly labeled, and disposed of

through your institution's hazardous waste management program[2][3].
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Start: Generate
NRX-1532 Waste

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, vials,

weighing paper, unused solid)

Solid

Liquid Waste
(e.g., solutions in DMSO, DMF,

contaminated solvents)

Liquid

Sharps Waste
(e.g., contaminated needles,

razor blades)

Sharps

Collect in a dedicated, sealed,
and clearly labeled

hazardous solid waste container.

Collect in a dedicated, sealed,
and appropriate (e.g., glass or

polyethylene) liquid waste container.

Place in a designated,
puncture-proof sharps container
for hazardous chemical sharps.

Arrange for pickup and disposal
via Institutional EHS Office.
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Spill Occurs

Evacuate non-essential personnel
and restrict access to the area.

Don appropriate PPE
(gloves, goggles, lab coat,

respirator if necessary).

Contain the spill using
chemical absorbent pads or granules.

Carefully collect all contaminated
materials (avoid generating dust).

Place all collected waste into a
sealed, labeled hazardous waste container.

Decontaminate the spill area
with a suitable solvent.

Dispose of all materials
(including cleaning supplies)
as hazardous waste via EHS.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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